Cas no 1248666-29-6 (1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine)

• Product Name: 1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine
• CAS No: 1248666-29-6
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5231570
• PubChem ID: 61462264
• Update Time: 2026-03-07

1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C10H22N2/c1-4-5-9(2)11-10-6-7-12(3)8-10/h9-11H,4-8H2,1-3H3
• InChI Key： NRGZPNMURQSORJ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1)NC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3

Additional information on 1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine

Research Brief on 1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine (CAS: 1248666-29-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine (CAS: 1248666-29-6) has recently emerged as a molecule of interest in chemical biology and pharmaceutical research due to its structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the compound's unique pyrrolidine-based structure, which serves as a privileged scaffold in medicinal chemistry. The presence of both methyl and pentan-2-yl substituents on the nitrogen atoms creates a distinctive steric and electronic environment that may influence its interactions with biological targets. Several research groups have reported synthetic routes to this compound, with particular attention to stereoselective approaches that control the configuration at the chiral centers.

In pharmacological investigations, preliminary in vitro screening has revealed moderate affinity for certain central nervous system (CNS) targets, including serotonin and dopamine receptors. Molecular docking studies suggest that the compound's amine functionality and hydrophobic side chain may contribute to these interactions. However, comprehensive structure-activity relationship (SAR) studies are still needed to optimize its binding properties and selectivity.

Metabolic stability assessments indicate that 1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine demonstrates reasonable stability in liver microsome assays, with a half-life of approximately 45 minutes in human liver microsomes. These findings suggest potential for further development, though additional pharmacokinetic studies would be required to fully evaluate its drug-like properties.

Current research directions include exploring derivatives of this core structure for potential applications in neurological disorders and as building blocks for more complex pharmaceutical compounds. The compound's relatively simple structure and synthetic accessibility make it an attractive starting point for medicinal chemistry optimization campaigns.

While clinical applications remain speculative at this stage, the growing body of research on 1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine and related compounds suggests promising avenues for future investigation. Continued studies focusing on target identification, mechanism of action, and in vivo efficacy will be crucial to determine its ultimate utility in drug discovery and development.